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Compound of Interest

Compound Name: 2-Acetylthiophene

Cat. No.: B1664040

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Acetylthiophene
(CAS No. 88-15-3), a key intermediate in various chemical syntheses. Adherence to these
guidelines is critical to ensure a safe laboratory environment and minimize risks associated with
the handling of this compound.

Section 1: Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Acetylthiophene is provided
below. These properties are essential for understanding its behavior and potential hazards.
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Property Value Reference(s)
Molecular Formula C6H60S [1]
Molecular Weight 126.18 g/mol [1][2]

Colorless to pale yellow or
Appearance o [3114]
brown clear liquid

Slightly sweet, characteristic
Odor

stench
Melting Point 9-11°C
Boiling Point 213-214°C
Flash Point 96 - 97 °C (closed cup)
Density 1.168 g/cm3 at 25 °C
Vapor Pressure 0.36 - 2.7 hPa (at 50 °C)
Water Solubility 14 g/L (Sparingly soluble)
Soluble in common organic
Solubility solvents like ethanol, ether,

and chloroform.

Section 2: Hazard Identification and Classification

2-Acetylthiophene is classified as a hazardous substance. It is crucial to understand its
primary hazards to implement appropriate safety measures.

GHS Classification:

Acute Toxicity, Oral (Category 2/3): H300 - Fatal if swallowed.

Acute Toxicity, Dermal (Category 3): H311 - Toxic in contact with skin.

Acute Toxicity, Inhalation (Category 3): H331 - Toxic if inhaled.

Flammable Liquids (Category 4): H227 - Combustible liquid.
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Signal Word:Danger

Hazard Statements:

e H300: Fatal if swallowed.

e H311 + H331: Toxic in contact with skin or if inhaled.
e H227: Combustible liquid.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.
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Code Precautionary Statement
210 Keep away from heat, sparks, open flames, and

hot surfaces. — No smoking.

Do not breathe/Avoid breathing
P260/P261 _

dust/fume/gas/mist/vapors/spray.
P264 Wash skin and hands thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Immediately call a POISON
P301+P310 o

CENTER or doctor/physician.

IF ON SKIN: Wash with plenty of water/soap
P302+P352

and water.

IF INHALED: Remove person to fresh air and
P304+P340 ,

keep comfortable for breathing.

Immediately call a POISON CENTER or
P310/P311 o

doctor/physician.
P330 Rinse mouth.

Take off immediately all contaminated clothing
P361/P362+P364 ]

and wash it before reuse.
P403+P235 Store in a well-ventilated place. Keep cool.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Section 3: Toxicological Data
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The acute toxicity values for 2-Acetylthiophene highlight its significant hazard potential.

Toxicity Endpoint Species Value Reference(s)
LD50 Oral Rat 25 - 200 mg/kg

LD50 Intraperitoneal Mouse 40 mg/kg

LC50 Inhalation Rat 730 mg/m3/4hr

Section 4: Experimental Protocols for Toxicity
Assessment

The toxicological data presented are typically generated using standardized methodologies,
such as those outlined by the Organisation for Economic Co-operation and Development
(OECD). While specific protocols for 2-Acetylthiophene are not publicly available, the
following represents the standard procedures for such assessments.

Acute Oral Toxicity (OECD Guideline 423/425)

The Acute Toxic Class Method (OECD 423) or the Up-and-Down Procedure (OECD 425) are
used to determine the LD50 value.

e Principle: A stepwise procedure is used where a substance is administered orally to a group
of animals at a defined dose. The presence or absence of mortality determines the next dose
level. This method uses a minimal number of animals to obtain sufficient data for
classification.

e Test Animals: Healthy, young adult rodents (commonly rats), typically of a single sex (usually
females), are used. Animals are fasted before administration of the test substance.

e Procedure:
o The substance is administered in a single dose via gavage.

o Animals are observed individually for signs of toxicity shortly after dosing and periodically
during the first 24 hours.
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o The observation period is typically 14 days.

o All animals are weighed before the substance is administered and then at least weekly
until the study is concluded.

o All animals (including those that die during the test and survivors at the end) are subjected
to a gross necropsy.

o Data Analysis: The LD50 is determined based on the dose levels that result in mortality,
allowing for classification according to the Globally Harmonised System (GHS).

Acute Dermal Toxicity (OECD Guideline 402)

This test assesses the potential adverse effects from short-term dermal exposure.

e Principle: The test substance is applied to the skin of experimental animals in a single dose.
o Test Animals: Healthy young adult animals (e.g., rats) with clipped fur are used.

e Procedure:

o The substance is applied evenly over a shaved area of approximately 10% of the total
body surface.

o The treated area is covered with a porous gauze dressing for a 24-hour exposure period.
o After 24 hours, the residual test substance is removed.
o Animals are observed for signs of toxicity and mortality for at least 14 days.

o Body weights are recorded weekly, and a gross necropsy is performed on all animals at
the end of the study.

Acute Inhalation Toxicity (OECD Guideline 403)

This guideline provides information on health hazards arising from short-term exposure via
inhalation.
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e Principle: Animals are exposed to the test substance, either as a gas, vapor, or aerosol, for a
defined period (typically 4 hours). The test can follow a traditional LC50 protocol or a
Concentration x Time (C x t) protocol.

o Test Animals: Healthy young adult rodents (preferably rats) are used. Animals are acclimated
to the inhalation chambers before the study.

e Procedure:

[e]

Animals are placed in an inhalation chamber and exposed to the test atmosphere.

o

Exposure is typically for 4 hours.

[¢]

During and after exposure, animals are observed for signs of toxicity.

[e]

The observation period is at least 14 days following exposure.

Daily observations and body weight measurements are recorded. A gross autopsy is

[e]

performed on all animals.

» Data Analysis: The LC50, the concentration expected to cause death in 50% of the test
animals, is calculated.

Section 5: Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an exposure. Always call a physician
or POISON CENTER immediately.
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Exposure Route

First Aid Measures

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and

water. Seek immediate medical attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

First Aid Response Workflow
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Caption: First aid decision workflow following exposure to 2-Acetylthiophene.

Section 6: Fire-Fighting Measures

2-Acetylthiophene is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

Specific Hazards: Containers may explode when heated. Hazardous decomposition products
in case of fire include toxic fumes, carbon oxides (CO, CO2), and sulfur oxides.
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o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective clothing.

Section 7: Accidental Release Measures

Prompt and safe cleanup is essential to prevent environmental contamination and personnel
exposure.

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE), including respiratory protection, chemical-resistant gloves,
safety goggles, and protective clothing. Ensure adequate ventilation. Avoid breathing vapors.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, sewers, or waterways.

e Methods for Containment and Cleaning Up:
o Contain the spill using dikes or absorbents.
o Soak up the spill with an inert absorbent material such as sand, earth, or vermiculite.

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.

o Dispose of materials at an authorized site according to local, regional, and national
regulations.

Accidental Spill Response Workflow
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Caption: Step-by-step workflow for responding to a 2-Acetylthiophene spill.
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Section 8: Handling and Storage

Proper handling and storage practices are paramount to minimizing risk.

Safe Handling

e Use only in a well-ventilated area or under a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.

 Avoid inhalation of vapor or mist.

o Wear appropriate personal protective equipment (see Section 9).

e Do not eat, drink, or smoke when using this product.

e Wash hands and any exposed skin thoroughly after handling and before breaks.

» Keep away from heat, sparks, open flames, and other ignition sources.

Storage

» Store in a cool, dry, and well-ventilated place away from heat.
o Keep the container tightly closed.
o Store locked up.

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.

e Incompatible materials include strong oxidizing agents, strong bases, and strong reducing
agents.

Section 9: Exposure Controls and Personal
Protective Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.
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e Engineering Controls: Ensure adequate ventilation of the workstation. A chemical fume hood
is recommended for most operations.

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. Equipment should
be approved under standards such as NIOSH (US) or EN 166 (EU).

¢ Skin Protection:

o Hand Protection: Handle with chemical-impermeable gloves that have been inspected
prior to use. Dispose of contaminated gloves after use in accordance with good laboratory
practices.

o Body Protection: Wear a complete suit protecting against chemicals, such as a lab coat or
impervious clothing. The type of protective equipment must be selected based on the
concentration and amount of the dangerous substance at the specific workplace.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge (e.g., type ABEK - EN 14387) or a self-
contained breathing apparatus (SCBA). Respirators must be used in accordance with a
respiratory protection program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1664040#safety-and-handling-precautions-for-2-
acetylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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